Cas no 31536-38-6 (2-Pyrrolidinone,3-acetyl-)

• Product Name: 2-Pyrrolidinone,3-acetyl-
• CAS No: 31536-38-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 299603
• PubChem ID: 23009872
• Update Time: 2025-04-19

2-Pyrrolidinone,3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-acetyl-
• 2-Pyrrolidinone, 3-acetyl- (8CI,9CI)
• 3-acetyl-pyrrolidin-2-one
• 31536-38-6
• CS-0120821
• AKOS004120755
• 3-ACETYLPYRROLIDIN-2-ONE
• SCHEMBL11674331

• Inchi： 1S/C6H9NO2/c1-4(8)5-2-3-7-6(5)9/h5H,2-3H2,1H3,(H,7,9)
• InChI Key： SGKFHKSMOYYRDF-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)CCN1

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds